Cas no 1621-32-5 (Cyclopropanecarboxylicacid, 1-[(4-methylphenyl)methyl]-, ethyl ester)

• Product name: Cyclopropanecarboxylicacid, 1-[(4-methylphenyl)methyl]-, ethyl ester
• CAS No: 1621-32-5
• MF: C₁₄H₁₈O₂
• MW: 218.29152
• CID: 198971
• PubChem ID: 74185

Cyclopropanecarboxylicacid, 1-[(4-methylphenyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 1-[(4-methylphenyl)methyl]-, ethyl ester
• ethyl 1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylate
• ethyl 1-(4-methylbenzyl)cyclopropanecarboxylate
• Ethyl 1-(p-methylbenzyl)cyclopropanecarboxylate
• 1-[(4-Methylphenyl)methyl]cyclopropanecarboxylic acid ethyl ester
• 1621-32-5
• EINECS 216-593-6
• DTXSID10167310
• NS00025296

• Inchi： InChI=1S/C14H18O2/c1-3-16-13(15)14(8-9-14)10-12-6-4-11(2)5-7-12/h4-7H,3,8-10H2,1-2H3
• InChI Key： CMPPICYVULJWRY-UHFFFAOYSA-N
• SMILES： CCOC(C1(CC1)CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.089
• Boiling Point: 294.1°Cat760mmHg
• Flash Point: 124.1°C
• Refractive Index: 1.544
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes